Cas no 126542-93-6 (3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol)

• Product Name: 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol
• CAS No: 126542-93-6
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 4584319
• Update Time: 2025-10-28

3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3-(4-chlorophenyl)-6-methyl-
• 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol

• Inchi： 1S/C10H8ClN3O/c1-6-10(15)12-9(14-13-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H,12,14,15)
• InChI Key： BHFWVAOPSUWYHS-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(C2=CC=C(Cl)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol

Comprehensive Guide to 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol (CAS No. 126542-93-6): Properties, Applications, and Market Insights

3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol (CAS 126542-93-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorophenyl-substituted triazine derivative exhibits unique chemical properties that make it valuable for various industrial applications. With the growing interest in triazine-based compounds for drug discovery and crop protection, this molecule represents an important building block in modern chemical synthesis.

The molecular structure of 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol features a triazine core substituted with both a methyl group and a chlorophenyl moiety. This specific arrangement contributes to its distinctive physicochemical characteristics, including moderate water solubility and thermal stability. Researchers have noted its potential as a precursor for developing novel biologically active compounds, particularly in the field of small molecule therapeutics and agricultural chemicals.

Recent studies highlight the growing importance of triazine derivatives in addressing current challenges in medicinal chemistry. The 4-chlorophenyl substitution in this compound enhances its lipophilicity, making it particularly interesting for pharmaceutical applications where membrane permeability is crucial. Many researchers are investigating its potential as a scaffold for kinase inhibitors and antimicrobial agents, responding to the urgent need for new therapeutic options in the face of increasing antibiotic resistance.

In agrochemical applications, 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol has shown promise as an intermediate for developing novel crop protection agents. The agricultural sector's growing demand for environmentally friendly pesticides has driven research into triazine-based compounds with improved selectivity and reduced environmental impact. This compound's structural features make it a candidate for developing next-generation herbicides and fungicides with enhanced efficacy.

The synthesis of CAS 126542-93-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, including solvent optimization and catalytic methods, reflecting the chemical industry's shift toward more sustainable practices. These advancements have improved the commercial availability of this compound while reducing production costs.

Market analysis indicates steady growth in demand for specialty triazine compounds, with 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol occupying a niche but important position. Pharmaceutical companies and research institutions are the primary consumers, utilizing it as a building block for drug discovery programs. The compound's commercial availability has expanded in recent years, with multiple suppliers offering it in various quantities to meet diverse research needs.

Quality control standards for 126542-93-6 have become increasingly stringent, with most suppliers providing comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry confirmation. This reflects the growing emphasis on compound authenticity and reproducibility in chemical research. Researchers working with this material should verify certificates of analysis and storage recommendations to ensure optimal results in their applications.

From a regulatory perspective, 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, users should always consult current chemical safety regulations and implement appropriate laboratory safety protocols when handling this compound. Proper personal protective equipment and ventilation are recommended during experimental work.

The future outlook for triazine-based research chemicals appears promising, with CAS 126542-93-6 positioned to play a role in emerging areas of chemical biology and materials science. Ongoing research into its structure-activity relationships may uncover new applications in fields such as molecular imaging or functional materials. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this and related compounds.

For researchers considering 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol for their projects, several key factors should be evaluated. The compound's solubility profile may require optimization for specific applications, and its stability under various conditions should be verified experimentally. Many scientists find it valuable to explore derivatization strategies to enhance its properties for particular uses, taking advantage of the reactive sites on the triazine ring.

In conclusion, 3-(4-chlorophenyl)-6-methyl-1,2,4-triazin-5-ol (CAS 126542-93-6) represents an important heterocyclic building block with diverse potential applications. Its unique structural features continue to attract interest from both academic and industrial researchers working on innovative chemical solutions. As our understanding of triazine chemistry deepens, this compound is likely to find even broader utility in addressing contemporary challenges in healthcare, agriculture, and materials science.